Cas no 865546-27-6 (4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 865546-27-6
• MF: C₁₈H₂₁N₃O₅S₂
• MW: 423.506441831589
• CID: 6010413
• PubChem ID: 2137692
• Update Time: 2025-10-29

4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-(3-cyano-2-thienyl)-
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(3-cyanothiophen-2-yl)benzamide
• SR-01000012360-1
• F1385-0131
• AKOS024608502
• SR-01000012360
• 865546-27-6

• Inchi： 1S/C18H21N3O5S2/c1-25-10-8-21(9-11-26-2)28(23,24)16-5-3-14(4-6-16)17(22)20-18-15(13-19)7-12-27-18/h3-7,12H,8-11H2,1-2H3,(H,20,22)
• InChI Key： FRRGRYVEUPOWQN-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 423.09226313g/mol
• Monoisotopic Mass: 423.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.39±0.70(Predicted)

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide

4-Bis(2-Methoxyethyl)Sulfamoyl-N-(3-Cyanothiophen-2-yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 865546-27-6, commonly referred to as 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide core, a sulfamoyl group, and a 3-cyanothiophen-2-yl substituent. The presence of these functional groups endows the molecule with versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of targeting specific enzymes or receptors. The sulfamoyl group, known for its ability to mimic sulfonamides, has been shown to exhibit inhibitory effects on certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, the 3-cyanothiophen-2-yl substituent contributes to the molecule's electronic properties, enhancing its potential for use in electronic materials.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the benzamide core, followed by the introduction of the sulfamoyl group and the cyanothiophene substituent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments have made 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide more accessible for both academic research and industrial applications.

In terms of applications, this compound has shown remarkable potential in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide into polymer blends can significantly enhance their conductivity and stability under various conditions. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its use in nanotechnology and surface modification.

Recent studies have also explored the biological activity of this compound, particularly its potential as an anti-inflammatory agent. The sulfamoyl group has been shown to exhibit anti-inflammatory effects by inhibiting cyclooxygenase enzymes, which are key players in inflammation pathways. Additionally, the 3-cyanothiophen-2-yl substituent has been found to enhance the compound's bioavailability, making it a promising candidate for drug delivery systems.

The versatility of 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide extends to its use in agricultural applications. Researchers have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant growth and fungal metabolism. Initial experiments have shown promising results, suggesting that this compound could be developed into an effective agricultural chemical with minimal environmental impact.

In conclusion, 4-bis(2-methoxyethyl)sulfamoyl-N-(3-cyanothiophen-2-yl)benzamide is a multifaceted compound with a wide range of potential applications across various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.